Cas no 1261919-19-0 (3-Cyano-5-(3,4-dimethoxyphenyl)phenol)
3-Cyano-5-(3,4-dimethoxyphenyl)phenol Chemical and Physical Properties
Names and Identifiers
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- 3-CYANO-5-(3,4-DIMETHOXYPHENYL)PHENOL
- MFCD18314410
- DTXSID80684862
- 3-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95%
- 5-Hydroxy-3',4'-dimethoxy[1,1'-biphenyl]-3-carbonitrile
- 1261919-19-0
- 3-Cyano-5-(3,4-dimethoxyphenyl)phenol
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- MDL: MFCD18314410
- Inchi: 1S/C15H13NO3/c1-18-14-4-3-11(8-15(14)19-2)12-5-10(9-16)6-13(17)7-12/h3-8,17H,1-2H3
- InChI Key: ONOFVOOOSIYBJG-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)C1C=C(C#N)C=C(C=1)O)OC
Computed Properties
- Exact Mass: 255.08954328Da
- Monoisotopic Mass: 255.08954328Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 62.5Ų
3-Cyano-5-(3,4-dimethoxyphenyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB320453-5 g |
3-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95%; . |
1261919-19-0 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB320453-5g |
3-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95%; . |
1261919-19-0 | 95% | 5g |
€1159.00 | 2025-04-21 |
3-Cyano-5-(3,4-dimethoxyphenyl)phenol Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-Cyano-5-(3,4-dimethoxyphenyl)phenol
3-Cyano-5-(3,4-dimethoxyphenyl)phenol: A Comprehensive Overview of CAS No. 1261919-19-0
3-Cyano-5-(3,4-dimethoxyphenyl)phenol (CAS No. 1261919-19-0) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its cyano group and 3,4-dimethoxyphenyl substituent, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.
The chemical structure of 3-Cyano-5-(3,4-dimethoxyphenyl)phenol is composed of a phenolic core with a cyano group at the 3-position and a 3,4-dimethoxyphenyl substituent at the 5-position. This arrangement confers the molecule with distinct electronic and steric properties, which are crucial for its biological activities. The presence of the cyano group imparts strong electron-withdrawing characteristics, while the 3,4-dimethoxyphenyl substituent provides additional steric hindrance and hydrophobicity.
Recent studies have highlighted the potential of 3-Cyano-5-(3,4-dimethoxyphenyl)phenol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-Cyano-5-(3,4-dimethoxyphenyl)phenol can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.
In addition to its neuroprotective properties, 3-Cyano-5-(3,4-dimethoxyphenyl)phenol has also shown promise as an anti-inflammatory agent. Inflammatory responses are central to many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have indicated that this compound can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage. These findings suggest that 3-Cyano-5-(3,4-dimethoxyphenyl)phenol could be developed into a novel anti-inflammatory drug.
The pharmacokinetic properties of 3-Cyano-5-(3,4-dimethoxyphenyl)phenol have also been extensively studied to evaluate its suitability for therapeutic use. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it an attractive candidate for drug development. Furthermore, its low toxicity profile in preclinical models supports its potential for safe clinical use.
In the realm of cancer research, 3-Cyano-5-(3,4-dimethoxyphenyl)phenol has demonstrated antiproliferative effects on various cancer cell lines. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings suggest that 3-Cyano-5-(3,4-dimethoxyphenyl)phenol could be further investigated as a potential anticancer agent.
The synthesis of 3-Cyano-5-(3,4-dimethoxyphenyl)phenol has been optimized to ensure high yields and purity. Common synthetic routes involve the coupling of appropriate phenolic precursors with cyano-substituted intermediates under controlled conditions. The choice of solvent and catalyst plays a crucial role in achieving efficient synthesis with minimal side products. Recent advancements in green chemistry have also led to the development of environmentally friendly synthetic methods for this compound.
In conclusion, 3-Cyano-5-(3,4-dimethoxyphenyl)phenol (CAS No. 1261919-19-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers it with neuroprotective, anti-inflammatory, and antiproliferative properties, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a significant role in advancing healthcare solutions for various diseases.
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